Cas no 1357354-36-9 (1,1-difluoro-8-azaspiro[4.5]decane)

1,1-Difluoro-8-azaspiro[4.5]decane is a fluorinated spirocyclic amine compound characterized by its unique structural features, including a spiro[4.5]decane core and two fluorine atoms at the 1-position. This configuration imparts enhanced stability and potential reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms can improve metabolic stability and lipophilicity, which is advantageous in drug design. The spirocyclic framework contributes to conformational rigidity, potentially enhancing selectivity in target interactions. Its applications include use as a building block for bioactive molecules, particularly in the development of CNS-active compounds and enzyme inhibitors. The compound is typically handled under controlled conditions due to its reactive functional groups.
1,1-difluoro-8-azaspiro[4.5]decane structure
1357354-36-9 structure
Product Name:1,1-difluoro-8-azaspiro[4.5]decane
CAS No:1357354-36-9
MF:C9H15F2N
MW:175.218909502029
CID:5969539
PubChem ID:71306212
Update Time:2026-03-11

1,1-difluoro-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-8-azaspiro[4.5]decane
    • 8-Azaspiro[4.5]decane, 1,1-difluoro-
    • 1,1-DIFLU0R0-8-AZA- SPIR0E4. 5]DECANE
    • 1357354-36-9
    • AM806210
    • AS-79583
    • 4,4-difluoro-8-azaspiro[4.5]decane
    • 1,1-Difluoro-8-aza-spiro[4.5]decane
    • P19385
    • Inchi: 1S/C9H15F2N/c10-9(11)3-1-2-8(9)4-6-12-7-5-8/h12H,1-7H2
    • InChI Key: RHMWCGXVVMSJLA-UHFFFAOYSA-N
    • SMILES: C1(F)(F)C2(CCNCC2)CCC1

Computed Properties

  • Exact Mass: 175.11725581g/mol
  • Monoisotopic Mass: 175.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 218.7±40.0 °C(Predicted)
  • pka: 9.66±0.40(Predicted)

1,1-difluoro-8-azaspiro[4.5]decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D642036-100mg
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
100mg
$240 2024-07-21
eNovation Chemicals LLC
D642036-250MG
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
250mg
$370 2024-07-21
eNovation Chemicals LLC
D642036-500MG
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
500mg
$620 2024-07-21
eNovation Chemicals LLC
D642036-1G
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
1g
$930 2024-07-21
eNovation Chemicals LLC
D642036-5G
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
5g
$2795 2024-07-21
eNovation Chemicals LLC
D642036-10G
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
10g
$4655 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3431-100MG
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
100MG
¥ 1,240.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3431-250MG
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
250MG
¥ 1,980.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3431-500MG
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
500MG
¥ 3,300.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3431-1G
1,1-difluoro-8-azaspiro[4.5]decane
1357354-36-9 97%
1g
¥ 4,950.00 2023-03-31

Additional information on 1,1-difluoro-8-azaspiro[4.5]decane

Introduction to 1,1-difluoro-8-azaspiro[4.5]decane (CAS No. 1357354-36-9)

1,1-difluoro-8-azaspiro[4.5]decane, identified by the Chemical Abstracts Service Number (CAS No.) 1357354-36-9, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This spirocyclic azapeptide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of fluorine atoms and the spirocyclic framework imparts distinct physicochemical characteristics, making it a valuable candidate for further exploration in synthetic chemistry and biological evaluation.

The molecular structure of 1,1-difluoro-8-azaspiro[4.5]decane consists of a spirocyclic core formed by the linkage of a decane ring and an azabicycloheptane moiety. The introduction of fluorine atoms at the 1,1-difluoro position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This modification can influence binding affinity to biological targets, potentially improving pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,1-difluoro-8-azaspiro[4.5]decane and biological receptors. Studies indicate that the spirocyclic scaffold provides a rigid structure that can optimize binding interactions, while the fluorine substituents contribute to favorable pharmacokinetic properties. These insights have guided the design of novel derivatives with enhanced efficacy and reduced toxicity.

In the realm of medicinal chemistry, spirocyclic compounds have been increasingly recognized for their potential as pharmacophores. The spiro[4.5]decane core in 1,1-difluoro-8-azaspiro[4.5]decane offers a privileged scaffold that can be modified to target various therapeutic areas. For instance, modifications at the azabicycloheptane moiety have been explored for their role in modulating enzyme activity and receptor binding. The incorporation of fluorine atoms further enhances these interactions by improving metabolic stability and lipophilicity.

Current research in this domain focuses on leveraging the structural versatility of 1,1-difluoro-8-azaspiro[4.5]decane to develop novel therapeutic agents. Investigations have highlighted its potential in addressing neurological disorders, where precise modulation of receptor interactions is crucial. Additionally, the compound's unique properties make it a promising candidate for developing treatments against inflammatory diseases and cancer.

The synthesis of 1,1-difluoro-8-azaspiro[4.5]decane involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These synthetic strategies not only enhance efficiency but also open avenues for further structural diversification.

Evaluation of 1,1-difluoro-8-azaspiro[4.5]decane in preclinical models has revealed promising biological activities. Studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. These findings underscore its potential as a lead compound for further optimization.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1,1-difluoro-8-azaspiro[4.5]decane. By systematically evaluating large libraries of molecules, researchers can rapidly identify promising candidates for further investigation. This approach has been instrumental in identifying novel scaffolds with therapeutic potential.

Future directions in the study of 1,1-difluoro-8-azaspiro[4.5]decane include exploring its role in drug delivery systems and combination therapies. The spirocyclic structure offers opportunities for designing prodrugs or nanoparticles that enhance bioavailability and targeted delivery to disease sites. Additionally, investigating its interactions with other therapeutic agents could lead to synergistic effects that improve treatment outcomes.

In conclusion, 1,1-difluoro-8-azaspiro[4.5]decane (CAS No. 1357354-36-9) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique properties make it a valuable asset in the quest for novel therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in shaping the future of pharmaceutical development.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.